Cas no 93236-67-0 (3-Butylidene-7-hydroxyphthalide)

3-Butylidene-7-hydroxyphthalide structure
93236-67-0 structure
Product name:3-Butylidene-7-hydroxyphthalide
CAS No:93236-67-0
MF:C12H12O3
MW:204.221883773804
CID:1980974
PubChem ID:5281559

3-Butylidene-7-hydroxyphthalide Chemical and Physical Properties

Names and Identifiers

    • 3-[(Z)-Butylidene]-7-hydroxy-1(3H)-isobenzofuranone
    • (3Z)-3-butylidene-7-hydroxy-2-benzofuran-1(3H)-one
    • (3Z)-3-butylidene-7-hydroxy-2-benzofuran-1-one
    • Q27105462
    • (Z)-3-butylidene-7-hydroxyphthalide
    • (3Z)-3-butylidene-7-hydroxyisobenzofuran-1(3H)-one
    • 7-hydroxy-3-butylidenephthalide
    • SCHEMBL11967649
    • 3-Butylidene-7-hydroxyphthalide
    • SCHEMBL3751329
    • 1(3H)-Isobenzofuranone, 3-butylidene-7-hydroxy-, (3Z)-
    • CHEBI:1458
    • DTXSID301025422
    • C09921
    • senkyunolide B
    • 93236-67-0
    • (Z)-3-Butylidene-7-hydroxyisobenzofuran-1(3H)-one
    • (3Z)-3-Butylidene-7-hydroxy-1(3H)-isobenzofuranone; Senkyunolide B
    • Inchi: InChI=1S/C12H12O3/c1-2-3-7-10-8-5-4-6-9(13)11(8)12(14)15-10/h4-7,13H,2-3H2,1H3/b10-7-
    • InChI Key: XLFDJKJEYMKLJX-YFHOEESVSA-N
    • SMILES: CCCC=C1C2=C(C(=CC=C2)O)C(=O)O1

Computed Properties

  • Exact Mass: 204.079
  • Monoisotopic Mass: 204.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.5A^2
  • XLogP3: 3.4

Experimental Properties

  • Density: 1.319
  • Boiling Point: 375.3°C at 760 mmHg
  • Flash Point: 165.5°C
  • Refractive Index: 1.666

3-Butylidene-7-hydroxyphthalide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
B789295-100mg
3-Butylidene-7-hydroxyphthalide
93236-67-0
100mg
$ 1662.00 2023-09-08
TRC
B789295-50mg
3-Butylidene-7-hydroxyphthalide
93236-67-0
50mg
$ 902.00 2023-09-08
TRC
B789295-10mg
3-Butylidene-7-hydroxyphthalide
93236-67-0
10mg
$ 213.00 2023-09-08

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:93236-67-0)Senkyunolide B
LE16804
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry